Cas no 454453-49-7 (Kobe2602)

• Product Name: Kobe2602
• CAS No: 454453-49-7
• MF: C₁₄H₉F₄N₅O₄S
• MW: 419.310974836349
• MDL: MFCD04109605
• CID: 1062165
• Update Time: 2025-04-20

Kobe2602 Chemical and Physical Properties

Names and Identifiers

• 2-[2,6-Dinitro-4-(trifluoromethyl)phenyl]-N-(4-fluorophenyl)hydrazinecarbothioamide
• Kobe 2602
• kobe-2602
• Kobe2602

• MDL： MFCD04109605
• Inchi： 1S/C14H9F4N5O4S/c15-8-1-3-9(4-2-8)19-13(28)21-20-12-10(22(24)25)5-7(14(16,17)18)6-11(12)23(26)27/h1-6,20H,(H2,19,21,28)
• InChI Key： NNPBSITXCGPXJC-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC(=CC=1)F)NNC1C(=CC(C(F)(F)F)=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 8

Experimental Properties

• Density: 1.691±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.7E-4 g/L) (25 ºC),

Kobe2602 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Other Chemical additives Functional Additives